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Compound of Interest

Compound Name: Triptinin B

Cat. No.: B1640378 Get Quote

Introduction

This technical guide serves to provide a comprehensive overview of the discovery and history

of Triptinin B for researchers, scientists, and drug development professionals. However, a

thorough investigation of available scientific literature and databases reveals a significant lack

of information regarding a compound specifically named "Triptinin B." The search results were

predominantly populated with information on two distinct and well-researched classes of

molecules: Triptans, a class of drugs used to treat migraines, and Troponins, a complex of

proteins involved in muscle contraction and used as a biomarker for cardiac injury.

It is highly probable that "Triptinin B" is either a misnomer, an extremely rare and poorly

documented natural product, or a synthetic compound that has not been extensively studied or

reported in publicly accessible scientific literature. The sole piece of information found for a

compound designated as "Triptinin B" is its chemical structure and identifier in the PubChem

database.

Chemical Identity of Triptinin B
The only available data for Triptinin B is its chemical structure, which is classified as a

phenanthrene derivative.
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Identifier Value

IUPAC Name

(4aS,10aS)-8-hydroxy-1,4a-dimethyl-7-propan-

2-yl-4,9,10,10a-tetrahydro-3H-phenanthrene-2-

carboxylic acid[1]

Molecular Formula C20H26O3

CAS Number 189389-05-7[1]

Due to the absence of any further information, this guide will briefly touch upon the discovery

and history of the unrelated but similarly named "Triptans" to provide context on a potential

area of confusion.

The Discovery and Development of Triptans
The development of triptans marked a significant advancement in the treatment of migraine

headaches.[2] The journey began in 1972 at Glaxo (now GlaxoSmithKline) with the goal of

creating a more specific and effective anti-migraine medication.[3]

Early Research and Rationale
1960s: Studies revealed that vasoconstriction induced by serotonin (5-hydroxytryptamine or

5-HT), ergotamine, and noradrenaline could alleviate migraine attacks. It was also observed

that platelet 5-HT levels decreased during migraines.[3]

Challenges with Serotonin: Direct use of 5-HT as a therapeutic was not feasible due to its

numerous side effects. This led researchers to focus on developing a specific agonist for 5-

HT receptors.[3]

The Path to Sumatriptan
The research into 5-HT receptors led to the discovery of various subtypes. The Glaxo team, led

by Dr. Patrick Humphrey, focused on a specific receptor, later identified as the 5-HT1B/1D

receptor, which was found to be prevalent in cranial blood vessels.[4]

AH24167: An early compound that surprisingly caused vasodilation due to its agonist effect

on a different 5-HT receptor (later named 5-HT7).[3]
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AH25086: The second compound developed, which demonstrated the desired

vasoconstriction effect but was not pursued due to poor oral bioavailability.[3]

Sumatriptan (GR43175): Continued research led to the discovery of sumatriptan, which

exhibited both vasoconstrictive properties and improved oral bioavailability.[3][4]

Sumatriptan was the first triptan to be launched, becoming available in the Netherlands in 1991

and in the United States in 1993.[3] Following the success of sumatriptan, a second generation

of triptans was developed, including zolmitriptan, naratriptan, rizatriptan, almotriptan, eletriptan,

and frovatriptan.[3]

Experimental Workflow: Triptan Discovery
The logical workflow that led to the development of triptans can be visualized as follows:
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Logical workflow of Triptan discovery.

Signaling Pathway of Triptans
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Triptans exert their therapeutic effect by acting as selective agonists for the 5-HT1B and 5-

HT1D receptors.
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Signaling pathway of Triptans.

Conclusion

While the user's request was for information on "Triptinin B," the available scientific data is

limited to its chemical structure. There is no information regarding its discovery, history,

biological activity, or mechanism of action. The provided information on "Triptans" serves to

highlight a potential area of terminological confusion and illustrates a well-documented history

of drug discovery and development in a related therapeutic area. Should further information on

"Triptinin B" become available, this guide will be updated accordingly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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